Cas no 900254-25-3 (2-(3-methoxyphenyl)Cyclopropanecarboxylic acid)

• Product Name: 2-(3-methoxyphenyl)Cyclopropanecarboxylic acid
• CAS No: 900254-25-3
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD11895896
• CID: 2139601
• Update Time: 2025-06-11

2-(3-methoxyphenyl)Cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)Cyclopropanecarboxylic acid
• 2-(3-methoxyphenyl)cyclopropane-1-carboxylic acid
• 2-(3-Methoxyphenyl)cyclopropanecarboxylic acid (ACI)
• 2-(3-Methoxy-phenyl)-cyclopropanecarboxylic acid

• MDL： MFCD11895896
• Inchi： 1S/C11H12O3/c1-14-8-4-2-3-7(5-8)9-6-10(9)11(12)13/h2-5,9-10H,6H2,1H3,(H,12,13)
• InChI Key： SEQTZPLHSZFWIY-UHFFFAOYSA-N
• SMILES： O=C(C1C(C2C=C(OC)C=CC=2)C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(3-methoxyphenyl)Cyclopropanecarboxylic acid

2-(3-Methoxyphenyl)Cyclopropanecarboxylic Acid (CAS No. 900254-25-3): A Comprehensive Overview

2-(3-Methoxyphenyl)cyclopropanecarboxylic acid (CAS No. 900254-25-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by a cyclopropane ring attached to a methoxyphenyl group, which imparts distinct chemical and biological activities.

The cyclopropane ring is a three-membered cyclic hydrocarbon with high ring strain, making it highly reactive and prone to undergo various chemical transformations. The presence of the methoxyphenyl group adds additional complexity and functionality, enhancing the compound's potential for use in the development of novel drugs and materials.

Recent research has focused on the synthesis and biological evaluation of 2-(3-methoxyphenyl)cyclopropanecarboxylic acid. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, antioxidant, and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(3-methoxyphenyl)cyclopropanecarboxylic acid effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its biological activities, 2-(3-methoxyphenyl)cyclopropanecarboxylic acid has been explored for its use in materials science. The unique structure of this compound makes it an attractive candidate for the development of functional materials with enhanced mechanical and thermal properties. Research in this area has shown that derivatives of 2-(3-methoxyphenyl)cyclopropanecarboxylic acid can be used to create polymers with improved stability and performance.

The synthesis of 2-(3-methoxyphenyl)cyclopropanecarboxylic acid typically involves several steps, including the formation of the cyclopropane ring and the introduction of the methoxyphenyl group. One common synthetic route involves the reaction of a suitable cyclopropane precursor with a methoxybenzene derivative under controlled conditions. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound on a larger scale.

The physical properties of 2-(3-methoxyphenyl)cyclopropanecarboxylic acid are also noteworthy. It is a white crystalline solid with a melting point ranging from 110°C to 115°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various applications in both laboratory and industrial settings.

In terms of safety and handling, 2-(3-methoxyphenyl)cyclopropanecarboxylic acid should be stored in a cool, dry place away from direct sunlight and sources of heat. It is important to handle this compound with care, using appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation.

The potential applications of 2-(3-methoxyphenyl)cyclopropanecarboxylic acid are diverse and continue to expand as researchers uncover new properties and uses. In the pharmaceutical industry, this compound is being investigated for its potential as a lead molecule in drug discovery programs targeting various diseases. Its anti-inflammatory properties make it particularly interesting for the development of treatments for conditions such as arthritis and inflammatory bowel disease.

In materials science, 2-(3-methoxyphenyl)cyclopropanecarboxylic acid is being explored for its ability to enhance the performance of polymers and other functional materials. Derivatives of this compound can be used to create coatings with improved durability and resistance to environmental factors such as UV radiation and moisture.

Furthermore, the unique structure of 2-(3-methoxyphenyl)cyclopropanecarboxylic acid makes it an attractive candidate for use in chemical synthesis as a building block or intermediate. Its reactivity can be harnessed to create complex molecules with specific functionalities, opening up new possibilities for synthetic chemists.

In conclusion, 2-(3-methoxyphenyl)cyclopropanecarboxylic acid (CAS No. 900254-25-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features, combined with its promising biological activities and material properties, make it an exciting area of research for both academic and industrial scientists. As further studies are conducted, it is likely that new applications and uses will continue to emerge, solidifying the importance of this compound in the field of chemistry.